Cas no 1803689-35-1 (2-(Difluoromethyl)-6-iodopyridine-4-acetic acid)

2-(Difluoromethyl)-6-iodopyridine-4-acetic acid is a fluorinated pyridine derivative with a reactive iodo substituent and an acetic acid functional group, making it a versatile intermediate in organic synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, which is advantageous in medicinal chemistry applications. The iodine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex molecular architectures. The carboxylic acid moiety allows for additional derivatization or salt formation, improving solubility for formulation studies. This compound is particularly useful in pharmaceutical and agrochemical research, where precise structural modifications are required for bioactivity optimization.
2-(Difluoromethyl)-6-iodopyridine-4-acetic acid structure
1803689-35-1 structure
Product Name:2-(Difluoromethyl)-6-iodopyridine-4-acetic acid
CAS No:1803689-35-1
MF:C8H6F2INO2
MW:313.040021419525
CID:4845916
Update Time:2025-05-23

2-(Difluoromethyl)-6-iodopyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid
    • Inchi: 1S/C8H6F2INO2/c9-8(10)5-1-4(3-7(13)14)2-6(11)12-5/h1-2,8H,3H2,(H,13,14)
    • InChI Key: NNJGRYUOZBPFIX-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C(F)F)=N1)CC(=O)O

Computed Properties

  • Exact Mass: 312.941
  • Monoisotopic Mass: 312.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.2

2-(Difluoromethyl)-6-iodopyridine-4-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029078790-250mg
2-(Difluoromethyl)-6-iodopyridine-4-acetic acid
1803689-35-1 97%
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$494.40 2022-04-02
Alichem
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Additional information on 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid

Recent Advances in the Study of 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid (CAS: 1803689-35-1)

2-(Difluoromethyl)-6-iodopyridine-4-acetic acid (CAS: 1803689-35-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

The compound's structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the preparation of 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid to improve yield and purity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route that leverages palladium-catalyzed cross-coupling reactions, offering a scalable and efficient approach for industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid exhibits moderate inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, recent research has explored its role in modulating specific signaling pathways involved in cancer progression, with promising results in cell-based assays. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Beyond its direct biological activity, 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid has also been investigated as a key intermediate in the synthesis of more complex drug candidates. For example, it has been used to develop novel kinase inhibitors targeting aberrant signaling pathways in various cancers. A recent patent application highlighted its incorporation into a series of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in oncology. These developments underscore the compound's versatility and its growing importance in medicinal chemistry.

Despite these advancements, challenges remain in the clinical translation of 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid and its derivatives. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and advanced formulation strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of clinically viable candidates.

In conclusion, 2-(Difluoromethyl)-6-iodopyridine-4-acetic acid (CAS: 1803689-35-1) represents a promising scaffold in chemical biology and drug discovery. Its synthetic accessibility, coupled with its emerging biological activities, positions it as a valuable tool for the development of next-generation therapeutics. Future research should focus on expanding its applications, optimizing its pharmacological profile, and exploring its potential in combination therapies. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.

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